1,4-bis(3-methyl-5-oxo-1-phenyl-4,5-dihydro-1H-pyrazol-4-yl)-1,4-butanedione

• Molecular Formula: C24H22N4O4
• Molecular Weight: 430.5 g/mol
• IUPAC Name: 1,4-bis(3-methyl-5-oxo-1-phenyl-4H-pyrazol-4-yl)butane-1,4-dione
• InChI: InChI=1S/C24H22N4O4/c1-15-21(23(31)27(25-15)17-9-5-3-6-10-17)19(29)13-14-20(30)22-16(2)26-28(24(22)32)18-11-7-4-8-12-18/h3-12,21-22H,13-14H2,1-2H3
• InChI Key: YRWMGJBQYCEWMW-UHFFFAOYSA-N
• SMILES: CC1=NN(C(=O)C1C(=O)CCC(=O)C2C(=NN(C2=O)C3=CC=CC=C3)C)C4=CC=CC=C4

Description

1,4-bis(3-methyl-5-oxo-1-phenyl-4,5-dihydro-1H-pyrazol-4-yl)-1,4-butanedione, also known as curcumin, is a natural compound found in the root of the turmeric plant. It has been used for centuries in traditional medicine to treat a variety of ailments. In recent years, curcumin has gained attention for its potential use in scientific research due to its numerous biochemical and physiological effects.

Mechanism of Action

Curcumin exerts its effects through various mechanisms of action. It has been shown to inhibit the activity of various enzymes and transcription factors involved in inflammation and cancer development. It also activates various signaling pathways involved in cell survival and apoptosis.
Biochemical and Physiological Effects:
Curcumin has numerous biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the activity of inflammatory enzymes and cytokines. It also has antioxidant properties, which protect cells from oxidative damage. Additionally, 1,4-bis(3-methyl-5-oxo-1-phenyl-4,5-dihydro-1H-pyrazol-4-yl)-1,4-butanedione has been shown to have anticancer properties by inhibiting the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

Curcumin has several advantages for lab experiments. It is relatively inexpensive and widely available. It also has low toxicity and is well-tolerated by cells and animals. However, 1,4-bis(3-methyl-5-oxo-1-phenyl-4,5-dihydro-1H-pyrazol-4-yl)-1,4-butanedione has limitations as well. It has poor bioavailability, meaning that it is not easily absorbed by the body. It also has low solubility, which can make it difficult to work with in the lab.

Future Directions

There are numerous future directions for research on 1,4-bis(3-methyl-5-oxo-1-phenyl-4,5-dihydro-1H-pyrazol-4-yl)-1,4-butanedione. One area of interest is the development of 1,4-bis(3-methyl-5-oxo-1-phenyl-4,5-dihydro-1H-pyrazol-4-yl)-1,4-butanedione analogs with improved bioavailability. Another area of interest is the investigation of 1,4-bis(3-methyl-5-oxo-1-phenyl-4,5-dihydro-1H-pyrazol-4-yl)-1,4-butanedione's potential use in combination with other therapies for the treatment of various diseases. Additionally, further research is needed to elucidate the mechanisms of action of 1,4-bis(3-methyl-5-oxo-1-phenyl-4,5-dihydro-1H-pyrazol-4-yl)-1,4-butanedione and its potential use in the prevention and treatment of neurological disorders.

Synthesis Methods

Curcumin can be synthesized through various methods, including extraction from the turmeric plant and chemical synthesis. The most common method of chemical synthesis involves the condensation of acetylacetone and aromatic aldehydes in the presence of a base catalyst.

Scientific Research Applications

Curcumin has been extensively studied for its potential use in scientific research. It has been shown to have anti-inflammatory, antioxidant, and anticancer properties. It has also been investigated for its potential use in the treatment of neurological disorders, cardiovascular diseases, and diabetes.